Cas no 867311-51-1 (3-Chloro-5-methyl-8-thia-4,6-diazatricyclo7.5.0.0,2,7tetradeca-1(9),2,4,6-tetraene)
867311-51-1 structure
Product Name:3-Chloro-5-methyl-8-thia-4,6-diazatricyclo7.5.0.0,2,7tetradeca-1(9),2,4,6-tetraene
CAS No:867311-51-1
MF:C12H13ClN2S
MW:252.763020277023
CID:3108490
PubChem ID:7129659
Update Time:2025-04-21
3-Chloro-5-methyl-8-thia-4,6-diazatricyclo7.5.0.0,2,7tetradeca-1(9),2,4,6-tetraene Chemical and Physical Properties
Names and Identifiers
-
- <br>4-chloro-2-methyl-6,7,8,9-tetrahydro-5H-cyclohepta[4,5]thieno[2,3-d]pyrimid ine
- 3-chloro-5-methyl-8-thia-4,6-diazatricyclo[7.5.0.0,2,7]tetradeca-1(9),2,4,6-tetraene
- 867311-51-1
- AKOS005137343
- Z99600216
- 4-chloro-2-methyl-6,7,8,9-tetrahydro-5H-cyclohepta[4,5]thieno[2,3-d]pyrimidine
- EN300-14231
- CCG-314687
- 3-chloro-5-methyl-8-thia-4,6-diazatricyclo[7.5.0.02,7]tetradeca-1(9),2(7),3,5-tetraene
- SJB31151
- 3-Chloro-5-methyl-8-thia-4,6-diazatricyclo[7.5.0.0,2,7]tetradeca-1(9),2(7),3,5-tetraene
- 3-Chloro-5-methyl-8-thia-4,6-diazatricyclo7.5.0.0,2,7tetradeca-1(9),2,4,6-tetraene
-
- Inchi： 1S/C12H13ClN2S/c1-7-14-11(13)10-8-5-3-2-4-6-9(8)16-12(10)15-7/h2-6H2,1H3
- InChI Key： FCVCCAFFZXPKGV-UHFFFAOYSA-N
- SMILES： C1(C)=NC(Cl)=C2C3CCCCCC=3SC2=N1
Computed Properties
- Exact Mass: 252.0487973Da
- Monoisotopic Mass: 252.0487973Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 0
- Complexity: 263
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.7
- Topological Polar Surface Area: 54Ų
3-Chloro-5-methyl-8-thia-4,6-diazatricyclo7.5.0.0,2,7tetradeca-1(9),2,4,6-tetraene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C381008-25mg |
3-Chloro-5-methyl-8-thia-4,6-diazatricyclo[7.5.0.0,2,7]tetradeca-1(9),2,4,6-tetraene |
867311-51-1 | 25mg |
$ 50.00 | 2022-06-06 | ||
| TRC | C381008-50mg |
3-Chloro-5-methyl-8-thia-4,6-diazatricyclo[7.5.0.0,2,7]tetradeca-1(9),2,4,6-tetraene |
867311-51-1 | 50mg |
$ 95.00 | 2022-06-06 | ||
| TRC | C381008-250mg |
3-Chloro-5-methyl-8-thia-4,6-diazatricyclo[7.5.0.0,2,7]tetradeca-1(9),2,4,6-tetraene |
867311-51-1 | 250mg |
$ 320.00 | 2022-06-06 | ||
| Enamine | EN300-14231-0.05g |
3-chloro-5-methyl-8-thia-4,6-diazatricyclo[7.5.0.0,2,7]tetradeca-1(9),2,4,6-tetraene |
867311-51-1 | 0.05g |
$76.0 | 2023-04-29 | ||
| Enamine | EN300-14231-0.1g |
3-chloro-5-methyl-8-thia-4,6-diazatricyclo[7.5.0.0,2,7]tetradeca-1(9),2,4,6-tetraene |
867311-51-1 | 0.1g |
$113.0 | 2023-04-29 | ||
| Enamine | EN300-14231-0.25g |
3-chloro-5-methyl-8-thia-4,6-diazatricyclo[7.5.0.0,2,7]tetradeca-1(9),2,4,6-tetraene |
867311-51-1 | 0.25g |
$162.0 | 2023-04-29 | ||
| Enamine | EN300-14231-0.5g |
3-chloro-5-methyl-8-thia-4,6-diazatricyclo[7.5.0.0,2,7]tetradeca-1(9),2,4,6-tetraene |
867311-51-1 | 0.5g |
$310.0 | 2023-04-29 | ||
| Enamine | EN300-14231-1.0g |
3-chloro-5-methyl-8-thia-4,6-diazatricyclo[7.5.0.0,2,7]tetradeca-1(9),2,4,6-tetraene |
867311-51-1 | 1g |
$414.0 | 2023-04-29 | ||
| Enamine | EN300-14231-2.5g |
3-chloro-5-methyl-8-thia-4,6-diazatricyclo[7.5.0.0,2,7]tetradeca-1(9),2,4,6-tetraene |
867311-51-1 | 2.5g |
$810.0 | 2023-04-29 | ||
| Enamine | EN300-14231-5.0g |
3-chloro-5-methyl-8-thia-4,6-diazatricyclo[7.5.0.0,2,7]tetradeca-1(9),2,4,6-tetraene |
867311-51-1 | 5g |
$1199.0 | 2023-04-29 |
3-Chloro-5-methyl-8-thia-4,6-diazatricyclo7.5.0.0,2,7tetradeca-1(9),2,4,6-tetraene Related Literature
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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